2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(1-methylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C15H20Cl2N2O2/c1-10(21-14-4-3-11(16)9-13(14)17)15(20)18-12-5-7-19(2)8-6-12/h3-4,9-10,12H,5-8H2,1-2H3,(H,18,20)
• InChI Key: YUJBDISQHQRHJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCN(CC1)C)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H20Cl2N2O2
• Molecular Weight: 331.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. Adenosine receptors are G protein-coupled receptors that are widely distributed throughout the body and play important roles in various physiological and pathological processes. DPCPX has been extensively used as a pharmacological tool to study the role of adenosine A1 receptors in different systems and diseases.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been extensively used as a pharmacological tool to study the role of adenosine A1 receptors in different systems and diseases. It has been shown to have potent and selective antagonistic effects on adenosine A1 receptors in various tissues, including the brain, heart, kidney, and immune system. 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been used to study the role of adenosine A1 receptors in cardiovascular diseases, such as ischemia-reperfusion injury, hypertension, and heart failure. It has also been used to study the role of adenosine A1 receptors in the regulation of sleep, pain, and inflammation.

Mechanism of Action

2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide acts as a competitive antagonist of adenosine A1 receptors, which are coupled to G proteins and inhibit adenylate cyclase activity. Adenosine A1 receptors are widely distributed throughout the body and play important roles in various physiological and pathological processes, including the regulation of cardiovascular function, sleep, pain, and inflammation. 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide binds to adenosine A1 receptors and prevents the binding of adenosine, which leads to the inhibition of downstream signaling pathways and physiological responses.
Biochemical and Physiological Effects
2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been shown to have potent and selective antagonistic effects on adenosine A1 receptors in various tissues, including the brain, heart, kidney, and immune system. In the brain, 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been shown to increase wakefulness and decrease slow-wave sleep. In the heart, 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been shown to attenuate ischemia-reperfusion injury and protect against myocardial infarction. In the kidney, 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been shown to increase renal blood flow and glomerular filtration rate. In the immune system, 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has several advantages as a pharmacological tool for studying adenosine A1 receptors. It has high potency and selectivity for adenosine A1 receptors, which allows for specific targeting of these receptors in different tissues and cells. It also has good solubility and stability, which makes it easy to handle and use in various experimental settings. However, 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide also has some limitations, such as its potential off-target effects and its inability to distinguish between different subtypes of adenosine receptors.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide and adenosine A1 receptors. One direction is to further explore the role of adenosine A1 receptors in different physiological and pathological processes, such as aging, neurodegenerative diseases, and cancer. Another direction is to develop new pharmacological tools that can selectively target different subtypes of adenosine receptors and modulate their signaling pathways. Finally, there is a need to translate the findings from basic research on adenosine A1 receptors into clinical applications, such as the development of new drugs for the treatment of cardiovascular diseases, sleep disorders, and inflammation.

Synthesis Methods

2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide can be synthesized by several methods, including the reaction of 2,4-dichlorophenol with 1-methyl-4-piperidone to form 2-(2,4-dichlorophenoxy)-1-methyl-4-piperidinone, which is then converted to 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide by reaction with 2-bromo-3-chloropropanoic acid. Another method involves the reaction of 2,4-dichlorophenol with 1-methyl-4-piperidinylamine to form 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide, which is then converted to 2-(2,4-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide by reaction with 2-bromo-3-chloropropanoic acid.